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Compound of Interest

Compound Name: 1,3-Cyclohexanedimethanamine

Cat. No.: B1196822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of 1,3-
Cyclohexanedimethanamine (CAS number 2579-20-6), a cycloaliphatic diamine. It details the

compound's physicochemical properties, safety and reactivity data, primary applications, and

an experimental protocol for its synthesis. The information is presented through structured

tables and logical diagrams to facilitate understanding and application in research and

development settings.

Physicochemical Properties
1,3-Cyclohexanedimethanamine, also known as 1,3-bis(aminomethyl)cyclohexane (1,3-

BAC), is a colorless liquid at room temperature with a characteristic amine odor.[1][2] It is

soluble in water, alcohol, and n-hexane.[1] The compound's key physical and chemical

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₈H₁₈N₂ [3]

Molecular Weight 142.24 g/mol [3][4]

Appearance Clear colorless liquid [2][3][5]

Odor Amine odor [1]

Boiling Point 220 - 244 °C [1][3][6]

Melting Point < -70 °C [1][3][7]

Flash Point 107 - 116 °C (closed cup) [1][2][6][8]

Density 0.940 - 0.950 g/mL at 20-25 °C [1][3][6][8]

Vapor Pressure
34 Pa at 25 °C; 1.24 Pa at 20

°C
[3][9]

Refractive Index n20/D 1.493 [3][8]

Water Solubility Soluble [1][3]

pKa 10.57 ± 0.29 (Predicted) [3]

LogP 0.783 at 21.5 °C [3]

Safety and Reactivity
1,3-Cyclohexanedimethanamine is a corrosive compound that can cause severe skin and

eye burns.[4][5][6] It is harmful if swallowed or in contact with skin.[4][6] Proper personal

protective equipment, including gloves, goggles, and a face shield, should be used when

handling this chemical.[8][10] The material is stable under normal conditions but is incompatible

with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[5][10]
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Parameter Description Reference

GHS Hazard Statements

H302+H312 (Harmful if

swallowed or in contact with

skin), H314 (Causes severe

skin burns and eye damage),

H412 (Harmful to aquatic life

with long lasting effects)

[4][6][8]

Signal Word Danger [3][8][11]

Chemical Stability
Stable under normal

temperatures and pressures.
[5][10]

Incompatible Materials

Strong oxidizing agents, acids,

acid chlorides, acid

anhydrides.

[5][10]

Conditions to Avoid
Incompatible materials,

oxidizers.
[5][10]

Hazardous Decomposition

Nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide

(CO₂), nitrogen.

[5][10]

Hazardous Polymerization Has not been reported. [5][10]

Applications
The primary application of 1,3-Cyclohexanedimethanamine is as a curing agent for epoxy

resins.[2][11] Its alicyclic structure contributes to good weatherability and low yellowing, making

it suitable for various coatings and composite materials.[2]

Key Applications Include:

Epoxy Resin Curing Agent: Used in paints, coatings, sealants, and flooring.[2][11]

Composite Materials: Employed in the manufacturing of fiber-reinforced plastics.[2]
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Specialty Synthesis: It can be used in the synthesis of open-framework bimetallic phosphites

for potential use in molecular sieves and ion exchangers.[3][8] It is also a precursor for

producing the corresponding diisocyanate by reaction with phosgene.[11]
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Caption: Application workflow of 1,3-Cyclohexanedimethanamine as an epoxy curing agent.

Experimental Protocols
Synthesis of 1,3-Cyclohexanedimethanamine via Hydrogenation

A common industrial method for producing 1,3-Cyclohexanedimethanamine is the catalytic

hydrogenation of m-xylylenediamine (MXDA).[11] A two-stage hydrogenation process can be

employed.[12]

Protocol:
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First Stage Hydrogenation (MXDA Formation):

Reactants: Isophthalonitrile, hydrogen, methanol (solvent), Raney's nickel (catalyst), and

liquefied ammonia (auxiliary agent).[12]

Procedure: The reactants are charged into a suitable reactor. The first stage of

hydrogenation is carried out at a temperature of approximately 40-70°C and a pressure of

5-8 MPa.[12] The reaction proceeds for 1-5 hours to yield an m-xylylenediamine reaction

solution.[12]

Second Stage Hydrogenation (Ring Saturation):

Reactants: The m-xylylenediamine reaction solution from the first stage and hydrogen.[12]

Catalyst: Ruthenium-supported activated carbon (e.g., 5 wt% ruthenium).[12]

Procedure: The reaction solution is subjected to a second hydrogenation step. This stage

is conducted at a higher temperature of 80-130°C and a pressure of 5-8 MPa.[12] The

reaction time is typically 1-6 hours.[12]

Product: The final product is 1,3-Cyclohexanedimethanamine.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://patents.google.com/patent/CN102911062A/en
https://patents.google.com/patent/CN102911062A/en
https://patents.google.com/patent/CN102911062A/en
https://patents.google.com/patent/CN102911062A/en
https://patents.google.com/patent/CN102911062A/en
https://patents.google.com/patent/CN102911062A/en
https://patents.google.com/patent/CN102911062A/en
https://www.benchchem.com/product/b1196822?utm_src=pdf-body
https://patents.google.com/patent/CN102911062A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isophthalonitrile

Stage 1 Hydrogenation

+ H₂

Catalyst: Raney Ni
Solvent: Methanol/Ammonia

Temp: 40-70°C, Pressure: 5-8 MPa

m-Xylylenediamine
(MXDA)

Stage 2 Hydrogenation

+ H₂

Catalyst: Ru on Carbon
Temp: 80-130°C, Pressure: 5-8 MPa

1,3-Cyclohexanedimethanamine
(1,3-BAC)

Click to download full resolution via product page

Caption: Synthesis pathway for 1,3-Cyclohexanedimethanamine from Isophthalonitrile.

Emergency Handling Protocol: Spills
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In case of a spill, immediate action is required to prevent harm and environmental

contamination. The area should be evacuated and ventilated.

Spill Occurs

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Absorb Spill with Inert Material
(e.g., sand, earth, vermiculite)

Do NOT use combustible materials
(e.g., sawdust)

Important
Precaution

Collect into a suitable, closed container
for disposal

Dispose of waste according to
local/regional/national regulations

Click to download full resolution via product page
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Caption: Logical workflow for handling a spill of 1,3-Cyclohexanedimethanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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